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Compound of Interest

Compound Name: DL-Buthionine-(S,R)-sulfoximine

Cat. No.: B10754360

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents is paramount to ensuring laboratory safety and environmental protection.
This guide provides essential, step-by-step procedures for the safe disposal of DL-Buthionine-
(S,R)-sulfoximine (BSO), a widely used inhibitor of glutathione synthesis. Adherence to these
guidelines is critical to mitigate risks and comply with regulatory standards.

Hazard and Safety Information

DL-Buthionine-(S,R)-sulfoximine is classified as a hazardous substance. It is harmful if
swallowed, causes skin irritation, and can lead to serious eye irritation.[1][2] It may also cause
respiratory irritation.[1][2] Therefore, appropriate personal protective equipment (PPE) must be
worn at all times when handling this compound.
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Personal Protective

Hazard Classification GHS Codes .
Equipment (PPE)
o Protective gloves, protective
Acute toxicity, oral (Category ) ]
2 H302 clothing, eye protection, face
protection[1]
Skin corrosion/irritation HaLE Protective gloves, impervious
(Category 2) clothing[1]
Serious eye damage/eye H319 Safety goggles with side-
irritation (Category 2A) shields[1]
Specific target organ toxicity, H335 Suitable respirator (e.g., N95

single exposure (Category 3)

dust mask)[1]

Step-by-Step Disposal Protocol

The disposal of DL-Buthionine-(S,R)-sulfoximine and its containers must be conducted in

accordance with all applicable local, regional, national, and international regulations.[1][3] Do

not dispose of this material with household garbage or allow it to enter sewage systems.

1. Preparation and Personal Protection:

e Ensure you are in a well-ventilated area or using a fume hood.[1]

o Wear the appropriate PPE as detailed in the table above, including gloves, safety goggles,

and a lab coat.

2. Handling Spills and Residual Material:

e For solid BSO, carefully sweep up the material, avoiding dust formation.[1]

» For solutions, absorb the liquid with an inert, finely-powdered liquid-binding material such as

diatomite or universal binders.[1][4]

e Do not flush spills down the drain.[1][4]

3. Decontamination:
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o Decontaminate surfaces and non-disposable equipment that have come into contact with
BSO by scrubbing with alcohol.[1][4]

e Collect all contaminated materials, including cleaning cloths and absorbents, for proper
disposal.

4. Waste Collection and Labeling:

e Place all waste material (spilled BSO, absorbed solutions, contaminated PPE) into a
designated and clearly labeled hazardous waste container.

e The container must be securely sealed to prevent leakage.
5. Final Disposal:

» Dispose of the hazardous waste container through a licensed and certified waste disposal
service.

o Follow all institutional and regulatory guidelines for chemical waste disposal.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of DL-Buthionine-
(S,R)-sulfoximine.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-106376/DL-Buthionine-S-R-sulfoximine-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-106376B/DL-Buthionine-S-R-sulfoximine-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b10754360?utm_src=pdf-body
https://www.benchchem.com/product/b10754360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10754360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Start: BSO Waste Generated

:

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

5. Collect all Contaminated
Materials in a Labeled
Hazardous Waste Container

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of DL-Buthionine-(S,R)-sulfoximine.
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By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of DL-Buthionine-(S,R)-sulfoximine, fostering a culture
of safety and compliance within their research environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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